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Compound of Interest

Compound Name: 2-Formyl-N,N-dimethylbenzamide
CAS No.: 252957-95-2
Cat. No.: B1339335
Get Quote
& J

An In-Depth Technical Guide for Drug Development Professionals

As a Senior Application Scientist, evaluating the thermophysical properties of key synthetic
intermediates is critical for scaling up pharmaceutical workflows. 2-Formyl-N,N-
dimethylbenzamide (CAS: 252957-95-2) is a highly versatile, ortho-substituted benzamide
derivative utilized extensively as an electrophilic building block in the synthesis of
monoacylglycerol lipase (MAGL) inhibitors and curcumin derivatives.

This whitepaper provides an authoritative breakdown of its melting point (MP) and boiling point
(BP) data, the structural causality behind these properties, and the self-validating experimental
protocols required to characterize it accurately.

Structural Causality and Thermophysical Behavior

To understand the physical state of 2-Formyl-N,N-dimethylbenzamide, we must analyze its
intermolecular forces.
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The N,N-dimethyl substitution on the amide nitrogen fundamentally alters the molecule's
hydrogen-bonding network. By replacing the protons with methyl groups, the amide acts
exclusively as a hydrogen-bond acceptor, entirely eliminating donor capabilities. Furthermore,
the ortho-relationship between the aldehyde (formyl) group and the bulky N,N-dimethylamide
group induces severe steric clash.

The Causality of the Melting Point: To minimize steric strain, the amide plane rotates
orthogonally to the aromatic ring. This steric torsion severely disrupts the planar stacking
required to form a highly ordered crystal lattice. Consequently, 2-Formyl-N,N-
dimethylbenzamide exhibits a depressed melting point, frequently presenting as a viscous oil
or a low-melting amorphous solid at ambient temperature rather than a crystalline powder.
Commercial suppliers often list the melting point as "Not Available” due to its tendency to
supercool or form an amorphous glass .

The Causality of the Boiling Point: Conversely, its boiling point is significantly elevated. This is
driven by the strong dipole-dipole interactions of the orthogonal carbonyl moieties and its
molecular weight (177.20 g/mol ) .

Quantitative Thermophysical Data

The following table summarizes the key physical and computed thermophysical properties of
the compound.

Property Value Source | Method
Molecular Formula C10H11NO2 Computed

Molecular Weight 177.20 g/mol Computed

Melting Point (MP) Low-melting solid / Viscous Oil ~ Empirical Observation
Boiling Point (BP) 342.6 £ 25.0 °C at 760 mmHg Predicted

Density ~1.1+ 0.1 g/cm3 Predicted
Polarizability 20.4 £ 0.5 x 10724 cm3 Predicted

Self-Validating Experimental Protocols
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Because 2-Formyl-N,N-dimethylbenzamide resists standard crystallization and boils at
extreme temperatures, traditional visual capillary methods are insufficient. The following
protocols are designed as self-validating systems to ensure absolute thermodynamic accuracy.

Protocol 1: Differential Scanning Calorimetry (DSC) for
Melting Point

Causality: Visual capillary melting point apparatuses fail to detect a sharp meniscus for
amorphous solids. DSC provides a quantitative thermodynamic profile, detecting the exact
endothermic onset of the glass transition ( Tg) or melting ( Tm).

Step-by-Step Methodology:

Calibration: Calibrate the DSC instrument using an Indium standard ( Tm= 156.6 °C) to
ensure baseline thermodynamic accuracy.

o Sample Preparation: Hermetically seal 3-5 mg of 2-Formyl-N,N-dimethylbenzamide in an
aluminum crucible to prevent moisture absorption.

» Thermal Cycling: Subject the sample to a cooling cycle down to -20 °C at 10 °C/min to force
solidification or glass formation.

e Heating Ramp: Heat the sample from -20 °C to 150 °C at a ramp rate of 5 °C/min under a
continuous nitrogen purge (50 mL/min).

» System Self-Validation: The protocol validates itself if the endothermic peak (melting)
observed during the heating ramp is perfectly mirrored by an exothermic peak
(crystallization) during a subsequent cooling ramp. This confirms that the transition is purely
physical and no thermal degradation occurred.

Protocol 2: Micro-Capillary Boiling Point via
Siwoloboff’'s Method

Causality: The predicted boiling point is extremely high (~342 °C), a threshold where thermal
decomposition of the aldehyde may compete with vaporization. A micro-capillary method allows
for rapid thermal equilibrium and visual confirmation of the vapor pressure overcoming
atmospheric pressure without requiring large volumes of material.
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Step-by-Step Methodology:

o Apparatus Setup: Place 0.5 mL of the liquid/melted sample into a small glass tube. Insert a
capillary tube (sealed at the top, open at the bottom) inverted into the sample.

e Heating: Submerge the tube in a high-temperature silicone oil bath. Ramp the temperature at
5 °C/min.

o Observation: As the temperature approaches 340 °C, monitor the inverted capillary. The air
trapped inside will expand and escape as slow bubbles.

o System Self-Validation: Stop heating when a rapid, continuous stream of bubbles emerges.
The exact boiling point is self-validated at the precise moment the heat is removed and the
liquid is drawn back up into the capillary. This physical draw-back only occurs when the
internal vapor pressure perfectly equalizes with atmospheric pressure.
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Thermophysical characterization workflow for MP and BP determination.

Synthetic Utility and Pathway Integration

Understanding the liquid/low-melting nature of 2-Formyl-N,N-dimethylbenzamide is crucial for
its handling in automated synthesis platforms. It serves as a critical electrophile in the
development of MAGL and ABHD6 modulators—enzymes targeted for pain, inflammation, and
oncology therapies .

In these workflows, the ortho-formyl group undergoes reductive amination with amine
nucleophiles (such as piperazine derivatives). The physical state of the benzamide dictates the
choice of solvent (typically dichloromethane) and the necessity of using mild reducing agents
like sodium triacetoxyborohydride ( NaBH(OACc)3) at room temperature to prevent thermal
degradation of the aldehyde prior to C-N bond formation.
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Reductive amination workflow of 2-Formyl-N,N-dimethylbenzamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1339335/docs?utm_src=pdf-body#thermophysical-profiling-and-methodological-characterization-of-2-formyl-n-n-dimethylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/15445463
https://www.cnprot.com/product/252957-95-2.html
https://www.benchchem.com/product/b1339335/docs#thermophysical-profiling-and-methodological-characterization-of-2-formyl-n-n-dimethylbenzamide
https://www.benchchem.com/product/b1339335/docs#thermophysical-profiling-and-methodological-characterization-of-2-formyl-n-n-dimethylbenzamide
https://www.benchchem.com/product/b1339335/docs#thermophysical-profiling-and-methodological-characterization-of-2-formyl-n-n-dimethylbenzamide
https://www.benchchem.com/product/b1339335/docs#thermophysical-profiling-and-methodological-characterization-of-2-formyl-n-n-dimethylbenzamide
https://www.benchchem.com/product/b1339335?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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